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Compound of Interest

Compound Name: Di-tert-butylsilane

Cat. No.: B1239941

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Di-tert-butylsilane in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe and compliant
use of this chemical.

Chemical Identifier:

o Name: Di-tert-butylsilane
e CAS Number: 30736-07-3
e Molecular Formula: CsHz20Si

Hazard Summary and Safety Precautions

Di-tert-butylsilane is a highly flammable liquid and vapor that can cause skin and eye
irritation.[1] It is also sensitive to air and moisture. Adherence to strict safety protocols is
mandatory to mitigate risks of fire, explosion, and chemical exposure.

Hazard Classification:
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Hazard GHS Classification  Signal Word Hazard Statement

A H225: Highly
. Flammable Liquid T
Flammability Danger flammable liquid

Category 2
and vapor[1]
Skin Skin Irritation H315: Causes skin
_ o Danger o
Corrosion/Irritation Category 2 irritation[1]

| Eye Damage/Irritation | Eye Irritation Category 2 | Danger | H319: Causes serious eye

irritation[1] |

Physical Properties:

Property Value

Appearance Colorless clear liquid[2]
Boiling Point 129-130 °C (lit.)[3]

Melting Point -38 °C (lit.)[2][3]

Flash Point -2.22 °C (28.0 °F) - closed cup[3]

| Density | 0.729 g/mL at 25 °C (lit.)[3] |

Personal Protective Equipment (PPE)

The selection and proper use of PPE are critical to ensure personal safety. The following table
summarizes the required PPE for handling Di-tert-butylsilane.
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Body Part

Required PPE

Specifications and
Recommendations

Eyes/Face

Chemical Splash Goggles and
Face Shield

Goggles must meet ANSI
Z87.1 standard. A face shield
is required over goggles when
there is a risk of splashing or
explosion.[4][5][6]

Hands

Chemical-Resistant Gloves

Double nitrile gloves are
suitable for handling small
quantities.[5] For larger
quantities or prolonged
contact, Nomex® or neoprene

gloves are recommended.[7][8]

Body

Flame-Resistant Lab Coat

A fully buttoned, knee-length
lab coat made of Nomex® or
other fire-resistant material is
mandatory.[5][7] Clothing worn
underneath should be made of
natural fibers like cotton or

wool.[6]

Feet

Closed-toe Shoes

Shoes must be fully enclosed
and made of a non-porous

material.[4]

Respiratory

Respirator (if necessary)

If exposure limits are exceeded
or irritation is experienced, a
NIOSH/MSHA approved

respirator should be worn.

Operational Plan: Step-by-Step Handling

Procedures

All manipulations involving Di-tert-butylsilane must be conducted within a certified chemical

fume hood or a glove box under an inert atmosphere (Argon is preferred).[4][7] Never work
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alone when handling this substance.[7][8]

1. Preparation and Pre-Handling Checklist:

o Ensure the fume hood or glove box is functioning correctly.

o Clear the work area of all unnecessary chemicals and equipment.[4][7]

o Confirm the location of the nearest safety shower, eyewash station, and fire extinguisher.[7]

e Have an appropriate fire extinguishing agent readily available (e.g., powdered lime, dry sand,
or a Class D fire extinguisher).[8]

e Perform a "dry run" of the experiment with a less hazardous substance to familiarize yourself
with the procedure.[7]

2. Handling and Transfer:
e Ground and bond all containers and receiving equipment to prevent static discharge.
o Use only non-sparking tools.

e When transferring small volumes (<20 mL), use a syringe that is twice the volume of the
liquid to be transferred.[7]

e For larger volumes, use a double-tipped needle (cannula) transfer technique under an inert
atmosphere.

o Keep the container tightly closed when not in use.[1]
3. Storage:

o Store Di-tert-butylsilane in a cool, dry, and well-ventilated area away from heat, sparks, and
open flames.[1]

e The storage container must be tightly sealed and kept under an inert gas to prevent contact
with air and moisture.
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» Store in a flammable liquids storage cabinet.

Disposal Plan

All waste containing Di-tert-butylsilane must be handled as hazardous waste.
1. Waste Collection:

e Collect all waste, including unused product and contaminated materials (e.g., gloves,
absorbent pads), in a designated, properly labeled, and sealed container.

¢ Do not mix with other waste streams.
2. Spill Management:

 In case of a small spill, use an inert absorbent material (e.g., powdered lime or dry sand) to
contain and clean up the spill.[8]

o For large spills, evacuate the area and contact emergency services.[8]
e Collect all contaminated materials in a sealed container for disposal.
3. Disposal Procedure:

o Dispose of all waste materials through an approved hazardous waste disposal facility in
accordance with local, state, and federal regulations.

o Contaminated packaging should be disposed of as unused product.[9]

Emergency Procedures
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Emergency Situation

Action

Skin Contact

Immediately remove all contaminated clothing.
Rinse skin with copious amounts of water for at

least 15 minutes.[1] Seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting upper and lower
eyelids. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[1]

Inhalation

Move the person to fresh air. If breathing is
difficult, administer oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.

Ingestion

Do not induce vomiting. Rinse mouth with water.
Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Fire

Use a Class D fire extinguisher, powdered lime,
or dry sand. Do not use water.[1][8] If the fire is
large or cannot be controlled, evacuate the area

and call for emergency assistance.

Experimental Workflow and Safety Diagram

The following diagram illustrates the standard workflow for handling Di-tert-butylsilane,

incorporating key safety checkpoints.
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Caption: Workflow for Safe Handling of Di-tert-butylsilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling Di-
tert-butylsilane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b123994 1#personal-protective-equipment-for-
handling-di-tert-butylsilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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